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Compound of Interest

Compound Name: Isopropyl myristate

Cat. No.: B073716 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

isopropyl myristate (IPM) is a critical component of laboratory safety and environmental

responsibility. While IPM is readily biodegradable and exhibits low toxicity, adherence to

established disposal protocols is essential to ensure compliance with regulations and to

maintain a safe working environment.[1][2][3] This guide provides immediate, procedural, and

step-by-step instructions for the safe disposal of isopropyl myristate.

Immediate Safety and Spill Response
In the event of a spill, immediate action is necessary to contain the material and prevent it from

entering drains or waterways.[4]

For Small Spills:

Wipe up the spill with an absorbent material such as a cloth or fleece.[4]

Clean the surface thoroughly to remove any residual contamination.

Collect the contaminated absorbent material and any wash water for proper disposal.

For Large Spills:

If it can be done without risk, stop the flow of the material.

Contain the spill using a dike of inert material like sand or earth.
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Absorb the spilled IPM with a non-combustible absorbent material such as vermiculite, dry

sand, or diatomaceous earth.

Place the absorbed material into a suitable, labeled container for disposal.

Never return spilled material to the original container for reuse.

Disposal Decision Framework
The primary consideration for the disposal of isopropyl myristate is whether it should be

treated as hazardous or non-hazardous waste. This determination depends on its purity and

whether it has been mixed with other substances.

Waste Stream Criteria Disposal Procedure

Non-Hazardous Waste

Unused, uncontaminated

Isopropyl Myristate in its

original, pure form.

While some guidelines may

permit disposal as regular

trash if the chemical is not

flammable, reactive, corrosive,

or toxic, the most common

recommendation is to dispose

of it as chemical waste through

a licensed disposal company

to ensure compliance with all

local regulations.

Hazardous Waste

Isopropyl Myristate that is

contaminated with other

chemicals, has been used in

an experimental process, or is

mixed with spill cleanup

materials.

This material and its container

must be disposed of as

hazardous waste. Follow your

institution's hazardous waste

management guidelines, which

typically involve collection by

an environmental health and

safety (EHS) office.

Step-by-Step Disposal Protocol for Isopropyl
Myristate Waste
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Waste Identification and Segregation:

Determine if the IPM waste is hazardous due to contamination.

Keep liquid and solid waste separate.

Do not mix IPM waste with incompatible chemicals. Store acids and bases separately, and

keep oxidizing agents away from organic compounds.

Containerization:

Use a compatible, leak-proof container with a secure screw cap. Plastic containers are

often preferred.

Ensure the container is properly labeled with "Hazardous Waste" and the full chemical

name, "Isopropyl Myristate."

Do not overfill the container; leave at least one inch of headroom to allow for expansion.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA within the laboratory, at

or near the point of generation.

Keep the waste container closed except when adding waste.

Be aware of the accumulation limits for your SAA (e.g., a maximum of 55 gallons of

hazardous waste).

Request for Pickup:

Once the waste container is full or ready for disposal, submit a waste collection request to

your institution's Environmental Health and Safety (EHS) or equivalent department.

Disposal of Empty Containers:

A container that held non-hazardous IPM can be disposed of as regular trash after

ensuring all residues are removed and the label is defaced.
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If the container held IPM that is being treated as hazardous waste, it should be triple-

rinsed with a suitable solvent. The rinseate must be collected and disposed of as

hazardous waste. After rinsing, deface the label and remove the cap before disposing of

the container as regular trash.

Isopropyl Myristate Disposal Workflow

Isopropyl Myristate (IPM) for Disposal

Is the IPM contaminated or mixed with other substances?

Treat as Non-Hazardous Chemical Waste

No

Treat as Hazardous Chemical Waste

Yes

1. Place in a sealed, labeled container.

1. Place in a compatible, sealed, and labeled hazardous waste container.

3. Request pickup from Environmental Health & Safety (EHS).

2. Store in Satellite Accumulation Area (SAA).

Disposal by licensed waste management facility
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Isopropyl Myristate.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of isopropyl myristate, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific waste management policies and the

chemical's Safety Data Sheet (SDS) for the most accurate and detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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